(2-Ethyl-6-methyl-pyridin-4-yl)-methanol

• CAS No.: 945463-92-3
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: (2-ethyl-6-methylpyridin-4-yl)methanol
• InChI: InChI=1S/C9H13NO/c1-3-9-5-8(6-11)4-7(2)10-9/h4-5,11H,3,6H2,1-2H3
• InChI Key: PSNJYIOQENZTFD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=C1)CO)C

Description

(2-Ethyl-6-methyl-pyridin-4-yl)-methanol is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-ethyl-6-methyl-isonicotinic acid (2.73 g, 16.5 mmol) in THF (30 mL) is treated with borane in THF (1M, 33.1 mL) at rt for 15 h. The mixture is quenched with sat. aq. Na2CO3 (100 mL) and extracted with CHCl3 (5×50 mL). The organic extracts are dried (Na2SO4), filtered and evaporated (50 mbar, 45° C.) to give crude (2-ethyl-6-methyl-pyridin-4-yl)-methanol (2.18 g); LC-MS: tR=0.80 min, [M+1]+=205.32.